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Compound of Interest

Compound Name: 12-Tridecenoyl chloride

Cat. No.: B15547378

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview based on the chemical properties of

12-tridecenoyl chloride and the known biological activities of its parent fatty acid, 12-

tridecenoic acid. As of the date of this document, there is a significant lack of published

scientific literature detailing the specific biological activities, mechanisms of action, or

quantitative experimental data for 12-tridecenoyl chloride itself. Therefore, the information

presented herein is largely inferred from its chemical nature.

Executive Summary
12-Tridecenoyl chloride is the acyl chloride derivative of 12-tridecenoic acid, a

monounsaturated long-chain fatty acid. Due to the highly reactive nature of the acyl chloride

functional group, this compound is primarily utilized as a synthetic intermediate in organic

chemistry. Its potential biological activity is expected to be dominated by rapid, non-specific

acylation of biological nucleophiles, leading to cytotoxicity and irritation rather than targeted

pharmacological effects. This guide summarizes its chemical characteristics, inferred biological

reactivity, and the known, limited biological activities of its more stable parent compound, 12-

tridecenoic acid.
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Chemical Profile and Inferred Reactivity
12-Tridecenoyl chloride possesses a 13-carbon chain with a terminal double bond and a

highly electrophilic acyl chloride functional group. This functional group dictates its chemical

behavior. Acyl chlorides are among the most reactive carboxylic acid derivatives and readily

react with any available nucleophiles.

In a biological environment, 12-tridecenoyl chloride would be expected to react instantly with

water, leading to its hydrolysis back to 12-tridecenoic acid and hydrochloric acid (HCl). This

release of HCl is responsible for the severe irritant and corrosive properties of low molecular

weight acyl chlorides. Furthermore, it can react with nucleophilic functional groups present in

biomolecules, such as the amine groups of lysine residues, the hydroxyl groups of serine and

threonine residues in proteins, and other available nucleophiles in lipids and nucleic acids. This

non-specific acylation would likely lead to protein denaturation, enzyme inactivation, and

general cellular disruption.

Figure 1: Inferred non-specific reactions of 12-Tridecenoyl chloride with biological
nucleophiles.

Role as a Synthetic Intermediate
The high reactivity of 12-tridecenoyl chloride makes it a valuable reagent for chemical

synthesis. It serves as a precursor to create more stable derivatives of 12-tridecenoic acid,

such as amides and esters. These derivatives, which are stable in aqueous environments, can

then be purified and rigorously tested for specific, targeted biological activities without the

confounding cytotoxicity of the acyl chloride.
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Figure 2: Typical workflow using 12-Tridecenoyl chloride as a synthetic intermediate for
creating testable compounds.

Biological Activity of the Parent Fatty Acid: 12-
Tridecenoic Acid
While data on the acyl chloride is unavailable, its parent compound, 12-tridecenoic acid, has

been investigated in limited studies. Unlike its acyl chloride, the carboxylic acid is stable and
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can participate in more specific biological interactions. The known activities are summarized

below.

Activity Type Target / Model
Quantitative
Data

Observed
Effect

Citation

Antimicrobial
Staphylococcus

aureus
MIC = 1.17 mM

Inhibition of

bacterial growth
[1]

Anti-secretory
Rat Pylorus

Ligation Model

5, 10, and 25

mg/kg

Inhibition of

gastric juice

secretion

[1]

These findings suggest that the 13-carbon unsaturated fatty acid scaffold has potential

bioactivity. Unsaturated fatty acids, in general, are known to play roles in inhibiting bacterial

fatty acid synthesis and can modulate cellular membranes and signaling pathways.[2][3]

However, these specific mechanisms cannot be extrapolated to the highly reactive acyl chloride

derivative.

Experimental Protocols
Due to the absence of published literature detailing the biological evaluation of 12-tridecenoyl
chloride, no established experimental protocols for its biological testing can be provided. Any

future in vitro studies would need to be conducted in anhydrous solvent systems to avoid

immediate hydrolysis, which would present significant challenges for most biological assays.

Conclusion
In summary, 12-tridecenoyl chloride is a highly reactive chemical compound with no

specifically documented biological activity in scientific literature. Its primary utility is as a

synthetic intermediate for producing stable derivatives of 12-tridecenoic acid for subsequent

biological screening. Based on its chemical nature, its direct biological effect is predicted to be

one of non-specific reactivity, causing irritation and cytotoxicity. The parent fatty acid, 12-

tridecenoic acid, has demonstrated antimicrobial and anti-secretory activities, suggesting that

the core C13 unsaturated fatty acid structure may be a point of interest for developing novel,

more stable therapeutic agents. Professionals in drug development should consider 12-
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tridecenoyl chloride a tool for synthesis rather than a direct candidate for biological

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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